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Compound of Interest

Compound Name: Boc-3-(4-Biphenylyl)-D-alanine

Cat. No.: B558552 Get Quote

Technical Guide: Boc-3-(4-Biphenylyl)-D-alanine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Boc-3-(4-Biphenylyl)-D-alanine,

a key building block in synthetic organic chemistry and drug discovery. This document outlines

its chemical identity, physical properties, and procurement details.

Core Compound Information
Boc-3-(4-Biphenylyl)-D-alanine, also known as N-Boc-3-(4-biphenylyl)-D-alanine or Boc-D-

4-phenylphenylalanine, is a protected, non-proteinogenic amino acid. Its structure incorporates

a biphenyl moiety, which is of significant interest in medicinal chemistry for its potential to

engage in pi-stacking and hydrophobic interactions within biological targets. The tert-

butyloxycarbonyl (Boc) protecting group on the amine ensures its stability and facilitates its use

in peptide synthesis and other complex molecular constructions.[1]

The definitive identifier for this compound is its Chemical Abstracts Service (CAS) Registry

Number.

CAS Number: 128779-47-5[1][2][3][4]
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A summary of the key quantitative data for Boc-3-(4-Biphenylyl)-D-alanine is presented in the

table below for easy reference and comparison.

Property Value Source(s)

Molecular Formula C₂₀H₂₃NO₄ [2][3][4]

Molecular Weight 341.41 g/mol [2][4]

Purity ≥95% - ≥98% [2][3]

IUPAC Name

3-[1,1'-biphenyl]-4-yl-2-{[(tert-

butoxy)carbonyl]amino}propan

oic acid

[3]

Synonyms
Boc-D-4-Phenylphenylalanine,

BOC-D-4,4'-biphenylalanine
[1][2]

MDL Number MFCD00191185 [2][4]

Boiling Point 528.2±50.0 °C (Predicted)

Density 1.161±0.06 g/cm³ (Predicted)

Flash Point 257.8°C

Vapor Pressure 6.31E-11mmHg at 25°C

Refractive Index 1.562

Supplier Information
Boc-3-(4-Biphenylyl)-D-alanine is available from several chemical suppliers. Researchers

should always verify the purity and specifications from the supplier's certificate of analysis.

ChemScene: Offers the compound with a purity of ≥98%.[2]

Benchchem: Provides high-purity N-Boc-3-(4-biphenylyl)-D-alanine for research purposes.

[1]

Thermo Scientific Chemicals: Lists the compound with 95% purity.[3][4]
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MedchemExpress

Fisher Scientific[4]

Experimental Protocols
Detailed experimental protocols are highly dependent on the specific application (e.g., peptide

synthesis, ligand development). Below is a generalized workflow for the use of Boc-3-(4-
Biphenylyl)-D-alanine in a standard solid-phase peptide synthesis (SPPS) coupling reaction.

Objective: To incorporate Boc-3-(4-Biphenylyl)-D-alanine into a growing peptide chain on a

solid support.

Materials:

Resin-bound peptide with a free N-terminal amine

Boc-3-(4-Biphenylyl)-D-alanine

Coupling agents (e.g., HBTU, HATU)

Base (e.g., DIPEA, NMM)

Solvent (e.g., DMF, NMP)

Washing solvents (e.g., DMF, DCM)

Deprotection agent (e.g., TFA in DCM)

Methodology:

Resin Swelling: Swell the resin-bound peptide in the reaction solvent for 30 minutes.

Pre-activation: In a separate vessel, dissolve Boc-3-(4-Biphenylyl)-D-alanine (3 eq.), the

coupling agent (3 eq.), and the base (6 eq.) in the reaction solvent. Allow to pre-activate for

5-10 minutes.
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Coupling: Add the activated amino acid solution to the resin and agitate at room temperature

for 2-4 hours.

Washing: Filter the resin and wash thoroughly with the reaction solvent, followed by DCM.

Confirmation: Perform a qualitative test (e.g., Kaiser test) to confirm the completion of the

coupling reaction.

Boc Deprotection: Treat the resin with a solution of TFA in DCM (typically 20-50%) for 30

minutes to remove the Boc protecting group from the newly added amino acid, preparing it

for the next coupling step.

Washing: Wash the resin thoroughly with DCM and then the reaction solvent to neutralize

and remove residual TFA.

Workflow and Pathway Diagrams
The following diagrams illustrate key processes relevant to the sourcing and application of

research chemicals like Boc-3-(4-Biphenylyl)-D-alanine.
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Figure 1. Workflow for sourcing a research chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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